Cas no 2155840-01-8 (Methyl (1S,5S)-2-azabicyclo[3.2.0]heptane-1-carboxylate;hydrochloride)

• Product Name: Methyl (1S,5S)-2-azabicyclo[3.2.0]heptane-1-carboxylate;hydrochloride
• CAS No: 2155840-01-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5037162
• Update Time: 2023-08-25

Methyl (1S,5S)-2-azabicyclo[3.2.0]heptane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (1S,5S)-2-azabicyclo[3.2.0]heptane-1-carboxylate;hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c1-11-7(10)8-4-2-6(8)3-5-9-8;/h6,9H,2-5H2,1H3;1H/t6-,8-;/m0./s1
• InChI Key： CCFXXWACGCJWTL-QMGYSKNISA-N
• SMILES： Cl.O(C)C([C@]12CC[C@H]1CCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 38.3